Recyclable CFRPs with extremely high Tg: hydrothermal recyclability in pure water and upcycling of the recyclates for new composite preparation†

Journal of Materials Chemistry A Pub Date: 2022-06-28 DOI: 10.1039/D2TA03161B

Abstract

In recent years researchers have introduced different malleable and/or degradable thermosetting polymers to address the recyclability of traditional thermoset materials. Nonetheless, the mechanical properties and glass transition temperature (Tg) of these polymers are often compromised to achieve the desired depolymerization rate. In this work, a hydrothermally recyclable epoxy/anhydride thermosetting system with superior mechanical performance and high Tg (>200 째C) was developed for carbon fiber reinforced plastic (CFRP) applications, using triethanolamine as the co-curing agent and tetraglycidyl methylenedianiline (TGDDM) as the epoxy matrix. The hydrothermal recycling of such cured systems is achieved at relatively low temperature (200 째C) without the addition of a catalyst. This mild recycling process decomposes the recyclable polymer matrix into an oligomer and imparts little damage to the valuable carbon fiber. The recycled carbon fiber and the decomposed polymer resin are reused to prepare a new CFRP. Therefore, this study has introduced a simple and practical approach for the preparation of recyclable CFRPs with high Tg and a pathway for highly efficient closed-loop recycling, which sets up a framework for the future design of sustainable polymer composites.

Graphical abstract: Recyclable CFRPs with extremely high Tg: hydrothermal recyclability in pure water and upcycling of the recyclates for new composite preparation
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Journal of Materials Chemistry A
Journal Name：Journal of Materials Chemistry A
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